Cas no 14897-54-2 ((4Ar,6R,7R,8S,8aR)-2-phenyl-6,7-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol)

• Product Name: (4Ar,6R,7R,8S,8aR)-2-phenyl-6,7-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol
• CAS No: 14897-54-2
• MF: C₂₇H₂₈O₆
• MW: 448.507628440857
• CID: 2658067
• Update Time: 2023-08-06

(4Ar,6R,7R,8S,8aR)-2-phenyl-6,7-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-O-benzyl-4-O,6-O-benzylidene-β-D-galactopyranoside
• Benzyl 2-O-benzyl-4-O,6-O-benzylidene-beta-D-galactopyranoside
• (4Ar,6R,7R,8S,8aR)-2-phenyl-6,7-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8
• (4Ar,6R,7R,8S,8aR)-2-phenyl-6,7-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-ol

• Inchi： 1S/C27H28O6/c28-23-24-22(18-31-26(33-24)21-14-8-3-9-15-21)32-27(30-17-20-12-6-2-7-13-20)25(23)29-16-19-10-4-1-5-11-19/h1-15,22-28H,16-18H2/t22-,23+,24+,25-,26?,27-/m1/s1
• InChI Key： IJTAXRQQXZVWQA-NJTTWMPNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 569
• Topological Polar Surface Area: 66.4